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Compound of Interest

Compound Name: Ac-YVAD-cmk

Cat. No.: B15606996 Get Quote

For researchers and scientists engaged in drug development, the safe handling and disposal of

chemical reagents like Ac-YVAD-cmk, a selective and irreversible caspase-1 inhibitor, are

paramount to ensuring a secure laboratory environment and the integrity of experimental

outcomes. This guide provides a comprehensive, step-by-step approach to the proper disposal

of Ac-YVAD-cmk, grounded in safety and operational best practices.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is crucial to adhere to standard laboratory safety

protocols. Always consult the Safety Data Sheet (SDS) for Ac-YVAD-cmk and wear

appropriate Personal Protective Equipment (PPE).

Gloves: Use chemical-resistant gloves, such as nitrile.

Eye Protection: Safety goggles or a face shield are mandatory to prevent splashes.

Lab Coat: A fully buttoned lab coat should be worn to protect from skin contact.

Ventilation: All handling of Ac-YVAD-cmk, especially the powder form, should be conducted

in a certified chemical fume hood to prevent inhalation.[1]

Quantitative Data for Ac-YVAD-cmk
A clear understanding of the physicochemical properties of Ac-YVAD-cmk is essential for its

safe handling and disposal.
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Property Value References

Chemical Name

N-Acetyl-L-tyrosyl-L-valyl-N-

[(1S)-1-(carboxymethyl)-3-

chloro-2-oxopropyl]-L-

alaninamide

Synonyms

Ac-Tyr-Val-Ala-Asp-

chloromethylketone, Caspase-

1 Inhibitor II

[2][3]

CAS Number 178603-78-6 [2][4][5]

Molecular Formula C₂₄H₃₃ClN₄O₈ [4][5]

Molecular Weight 540.99 g/mol [2][3][4][5]

Appearance White to off-white solid/powder [2]

Solubility
Soluble in DMSO (up to 100

mg/mL)
[6]

Storage

Store at -20°C. The

reconstituted product is stable

for up to 6 months at -20°C.

[2][4][7]

Experimental Protocols: Decontamination and
Disposal
The following protocols provide a detailed methodology for the decontamination of surfaces

and the disposal of Ac-YVAD-cmk waste. The chloromethyl ketone functional group in Ac-
YVAD-cmk is susceptible to nucleophilic attack and hydrolysis, which can be exploited for its

deactivation.

Decontamination of Spills:

In the event of a spill, immediate decontamination is critical.

Restrict Access: Cordon off the affected area to prevent the spread of the contaminant.
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Absorb Spill: If the spill involves a solution, cover it with an inert absorbent material (e.g.,

vermiculite, sand, or chemical absorbent pads). For a powder spill, gently cover it with a

damp paper towel to avoid aerosolization.

Inactivation: Prepare a 10% solution of sodium hypochlorite (bleach) in water. Carefully apply

the bleach solution to the absorbed spill or the damp paper towel covering the powder.

Contact Time: Allow a minimum contact time of 30 minutes for the bleach to inactivate the

Ac-YVAD-cmk.

Clean-up: Using forceps or other appropriate tools, collect the absorbed material and any

contaminated debris into a designated hazardous waste container.

Final Rinse: Wipe the spill area with a detergent solution, followed by a rinse with water.

Waste Disposal: Dispose of all contaminated materials, including PPE, as hazardous

chemical waste according to your institution's guidelines.

Disposal of Unused Ac-YVAD-cmk and Contaminated Materials:

Unused Ac-YVAD-cmk and materials contaminated with it should be treated as hazardous

waste. Chemical inactivation prior to disposal is a recommended best practice to reduce the

hazard.

1. Solid Waste Disposal:

Segregation: Collect all solid waste contaminated with Ac-YVAD-cmk, such as pipette tips,

gloves, and empty vials, in a clearly labeled, leak-proof hazardous waste container.

Storage: Store the sealed container in a designated hazardous waste accumulation area,

away from incompatible materials.

Disposal: Arrange for pickup and disposal by your institution's certified hazardous waste

management service.

2. Liquid Waste Disposal (Aqueous Solutions and DMSO Solutions):

Chemical Inactivation:
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In a designated chemical fume hood, carefully add the liquid Ac-YVAD-cmk waste to a

larger container with a stir bar.

For each volume of Ac-YVAD-cmk waste, slowly add 10 volumes of a 1 M sodium

hydroxide (NaOH) solution or a 10% sodium hypochlorite (bleach) solution while stirring.

The basic conditions will facilitate the hydrolysis and inactivation of the chloromethyl

ketone.

Allow the mixture to stir at room temperature for at least one hour to ensure complete

inactivation.

Neutralization (if applicable): If using a strong base like NaOH, neutralize the solution to a pH

between 6 and 8 by slowly adding a suitable acid (e.g., hydrochloric acid).

Collection and Disposal: Transfer the inactivated and neutralized solution to a properly

labeled hazardous waste container for liquid chemical waste. Arrange for disposal through

your institution's environmental health and safety (EHS) department. Do not pour down the

drain.

Logical Workflow for Ac-YVAD-cmk Disposal
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Caption: Disposal workflow for Ac-YVAD-cmk.

By adhering to these detailed procedures, researchers can mitigate risks, ensure a safe

laboratory environment, and comply with institutional and regulatory standards for the disposal
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of hazardous chemical waste. This proactive approach to safety and waste management is

integral to responsible scientific practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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